2-(cyclopentylthio)-N-(4-(dimethylamino)phenethyl)acetamide
Description
2-(cyclopentylthio)-N-(4-(dimethylamino)phenethyl)acetamide, also known as CP-55940, is a synthetic cannabinoid that has been extensively studied for its potential therapeutic applications. This compound has been found to have a high affinity for both CB1 and CB2 receptors, which are the primary targets of endocannabinoids in the body. CP-55940 has been shown to have a wide range of effects on the body, including analgesic, anti-inflammatory, and neuroprotective properties.
Scientific Research Applications
Chemical Synthesis and Structural Analysis
Investigations into the steric and electronic factors influencing the cyclopalladation of aniline derivatives highlight the role of acetylated anilines in metalation processes. This research provides insights into the synthesis and structural features of compounds related to "2-(cyclopentylthio)-N-(4-(dimethylamino)phenethyl)acetamide," demonstrating their potential in forming complex metal-organic frameworks (Mossi, Klaus, & Rys, 1992).
Analytical and Environmental Applications
A study on the use of 2-aminooxy-N-[3-(5-dimethylamino-naphtalene-1-sulfonylamino)-propyl]-acetamide as a molecular probe for detecting carbonyl compounds in water samples reveals the compound's sensitivity and application in environmental monitoring. This research underlines the compound's effectiveness in tracing small amounts of aldehydes and ketones, indicating its utility in environmental chemistry and analytical applications (Houdier, Perrier, Defrancq, & Legrand, 2000).
Advanced Material Synthesis
The synthesis of ethyl nicotinates and nicotinonitriles from 2-cyano-3-(dimethylamino)prop-2-ene thioamide showcases the compound's utility in organic synthesis, particularly in generating materials with potential pharmacological applications. This illustrates the versatility of such compounds in synthesizing a wide range of chemical entities with diverse biological activities (Dyachenko, 2019).
properties
IUPAC Name |
2-cyclopentylsulfanyl-N-[2-[4-(dimethylamino)phenyl]ethyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2OS/c1-19(2)15-9-7-14(8-10-15)11-12-18-17(20)13-21-16-5-3-4-6-16/h7-10,16H,3-6,11-13H2,1-2H3,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HSXJUEQDNNMUCB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)CCNC(=O)CSC2CCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(cyclopentylthio)-N-(4-(dimethylamino)phenethyl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-(3,5-dimethylphenyl)-3-(thiophen-2-yl)-7H-pyrazolo[4,3-e][1,2,4]triazolo[4,3-c]pyrimidine](/img/structure/B2894077.png)
![[1-methyl-5-(4-methylphenoxy)-3-phenyl-1H-pyrazol-4-yl]methyl N-(3-chlorophenyl)carbamate](/img/structure/B2894079.png)
![N-[[3-[4-(Aminomethyl)triazol-1-yl]phenyl]methyl]-2-methyl-2,3-dihydro-1,4-benzodioxine-3-carboxamide;hydrochloride](/img/structure/B2894082.png)
![N-(sec-butyl)-1-(7-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-4-carboxamide](/img/structure/B2894083.png)
![1-Amino-8-azaspiro[3.5]nonan-3-ol;dihydrochloride](/img/structure/B2894090.png)
![2-(9-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide](/img/structure/B2894092.png)
